5-bromo-6-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine

• IUPAC Name: 5-bromo-6-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H15BrN2O/c1-8-10(12)4-5-11(14-8)13-7-9-3-2-6-15-9/h4-5,9H,2-3,6-7H2,1H3,(H,13,14)
• InChI Key: QTFJKFZOOLVYRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCC2CCCO2)Br
• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol

Description

5-bromo-6-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as BOMP and has a molecular formula of C12H17BrN2O. BOMP is a pyridine derivative that contains a bromine atom, a methyl group, and an oxolan-2-ylmethyl group.

Mechanism of Action

The mechanism of action of BOMP is not well understood, but it is believed to involve the binding of the compound to GPCRs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone secretion, and immune response. By studying the interaction between BOMP and GPCRs, researchers can gain insight into the function of these receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of BOMP are not well documented. However, it is known that BOMP can bind to GPCRs and modulate their activity. This suggests that BOMP may have an effect on a wide range of physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BOMP in lab experiments is its high yield of synthesis. This makes it a cost-effective compound for research purposes. Additionally, BOMP can be easily modified to produce other compounds, making it a versatile tool for researchers.
One limitation of using BOMP in lab experiments is the lack of information about its biochemical and physiological effects. This makes it difficult to interpret the results of experiments involving BOMP. Additionally, BOMP may have limited applications outside of the study of GPCRs.

Future Directions

For research involving BOMP include the study of its interaction with specific GPCRs and the development of new compounds based on its structure.

Synthesis Methods

The synthesis of BOMP involves the reaction of 5-bromo-6-methylpyridin-2-amine with oxirane-2-methanol in the presence of a catalyst. The reaction takes place under reflux conditions and produces BOMP as a white solid. The yield of BOMP is high, making it an attractive compound for research purposes.

Scientific Research Applications

BOMP has several potential applications in scientific research. One of the primary uses of BOMP is as a ligand for the study of G protein-coupled receptors (GPCRs). GPCRs are a class of transmembrane receptors that play a crucial role in signal transduction in the body. BOMP can bind to GPCRs and help researchers understand the mechanism of action of these receptors.
BOMP can also be used as a precursor for the synthesis of other compounds. For example, BOMP can be converted to a boronic acid derivative, which can then be used in the synthesis of other compounds.